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Compound of Interest

Compound Name: 1,4-Dibromobenzene

Cat. No.: B042075

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physical properties
of para-dibromobenzene (p-DBB). The information is curated for professionals in research,
scientific, and drug development fields, with a focus on delivering precise data and detailed
experimental methodologies.

Core Physical Properties

para-Dibromobenzene, a halogenated aromatic hydrocarbon, is a white crystalline solid at
room temperature.[1][2] It is characterized by a distinctive aromatic odor.[2][3] The presence of
two bromine atoms on the benzene ring significantly influences its physical characteristics.[2]

Quantitative Physical Data

The key physical properties of para-dibromobenzene are summarized in the table below for
easy reference and comparison.
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Property Value Units
Molecular Formula CeHaBr2

Molecular Weight 235.91 g/mol

Melting Point 86 - 89 °C

Boiling Point 219 - 222 °C

Density 1.841 g/cm3 at 25°C
Vapor Pressure 0.06 mmHg
Refractive Index 1.5742

Flash Point 91 °C

Solubility Profile

para-Dibromobenzene is practically insoluble in water but demonstrates good solubility in a
range of organic solvents.[1][4] This solubility behavior is consistent with the "like dissolves

like" principle, where its non-polar nature facilitates dissolution in non-polar solvents.[4]

Solvent Solubility
Water Insoluble[1][5]
Ethanol Soluble[1][5]
Diethyl Ether Soluble[1][5]
Benzene Soluble[1][5]
Acetone Soluble[5]
Carbon Disulfide Soluble[5]
Chloroform Soluble[2][4]
Toluene Soluble[2]
Carbon Tetrachloride Soluble[2]
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Experimental Protocols

The following sections detail the standard laboratory procedures for determining the key
physical properties of para-dibromobenzene.

Melting Point Determination

The melting point of an organic solid is a critical indicator of its purity.[6] Pure compounds
typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities will lower and
broaden this range.[6]

Methodology:

Sample Preparation: A small amount of finely powdered, dry para-dibromobenzene is packed
into a capillary tube, sealed at one end, to a height of 1-2 cm.[7][8]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[7] This assembly is then placed in a heating bath (e.g., a
Thiele tube with mineral oil or a modern melting point apparatus with a heated metal block).

[6]

o Heating: The heating bath is heated slowly and steadily, at a rate of approximately 2°C per
minute, especially when approaching the expected melting point.[6]

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded.[8]

o Melting Point Range: The melting point is reported as the range between T1 and T2.[6] For a
highly pure sample of para-dibromobenzene, this range should be narrow and fall within the
literature value of 86-89°C.[9][10]

Boiling Point Determination

Determining the boiling point of a solid like para-dibromobenzene requires a specific
experimental setup.

Methodology:
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o Sample Preparation: A small amount of para-dibromobenzene is placed in a small test tube.

o Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the test
tube containing the sample. The test tube is then attached to a thermometer.

e Heating: The assembly is heated in a suitable heating bath.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the inverted capillary tube. The heat is then removed, and the liquid is allowed to
cool.

» Boiling Point: The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point.

Solubility Testing

A systematic approach is used to determine the solubility of an unknown organic compound,
which can also be applied to confirm the identity of para-dibromobenzene.[11]

Methodology:

« Initial Solvent Testing (Water): Approximately 0.1 g of the solid compound is added to 3 mL of
water in a test tube.[11] The tube is shaken vigorously.[12] para-Dibromobenzene will be
observed as insoluble.[5]

e Testing in Organic Solvents: If the compound is insoluble in water, its solubility is then tested
in various organic solvents such as ethanol, diethyl ether, and benzene.[1] For each solvent,
a small amount of the compound is added to the solvent and observed for dissolution.

o Acid-Base Solubility (for classification): To confirm the neutral nature of para-
dibromobenzene, its insolubility in aqueous acid (5% HCI) and aqueous base (5% NaOH)
would be verified.[11][12] This lack of reaction with acid or base is characteristic of a neutral
compound.[12]

Visualizations
Logical Workflow for Compound Identification
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The following diagram illustrates a logical workflow for identifying an unknown solid suspected
to be para-dibromobenzene based on its physical properties.
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Caption: Workflow for identifying para-dibromobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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